Cas no 1040647-84-4 (3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}-1-phenylurea)

• Product Name: 3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}-1-phenylurea
• CAS No: 1040647-84-4
• MF: C₂₃H₂₅N₅O₂S
• MW: 435.54190325737
• CID: 6554099
• Update Time: 2025-10-19

3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}-1-phenylurea
• 1-[4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl]-3-phenylurea

• Inchi： 1S/C23H25N5O2S/c29-21(28-15-13-27(14-16-28)20-9-5-2-6-10-20)12-11-19-17-31-23(25-19)26-22(30)24-18-7-3-1-4-8-18/h1-10,17H,11-16H2,(H2,24,25,26,30)
• InChI Key： SLNRVLQRUXXPDL-UHFFFAOYSA-N
• SMILES： N(C1=NC(CCC(=O)N2CCN(C3=CC=CC=C3)CC2)=CS1)C(NC1=CC=CC=C1)=O

Additional information on 3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}-1-phenylurea

Introduction to Compound with CAS No. 1040647-84-4 and Product Name: 3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}-1-phenylurea

The compound with the CAS number 1040647-84-4 and the product name 3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}-1-phenylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this compound incorporates several key pharmacophoric elements that contribute to its unique biological activity and make it a promising candidate for further research and development.

At the core of this compound's structure is a thiazole ring, a heterocyclic scaffold that is widely recognized for its presence in numerous bioactive molecules. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticonvulsant properties. The specific modification of the thiazole ring in this compound, particularly at the 2-position, introduces a phenyl group that enhances its interaction with biological targets. This modification is crucial for modulating the compound's pharmacokinetic and pharmacodynamic properties.

The urea moiety in the compound's name is another critical pharmacophore that contributes to its biological activity. Urea-based compounds are known for their ability to interact with biological receptors and enzymes, often leading to potent therapeutic effects. In this case, the urea group is linked to a phenyl ring, which further enhances its binding affinity and selectivity. The presence of this group at the 1-position of the thiazole ring suggests that it plays a pivotal role in determining the compound's overall biological activity.

One of the most intriguing aspects of this compound is its incorporation of a 4-(4-phenylpiperazin-1-yl)propyl side chain. Piperazine derivatives are well-documented for their role in various therapeutic areas, including central nervous system (CNS) disorders, antipsychotics, and antidepressants. The phenyl group attached to the piperazine ring in this compound adds an additional layer of complexity, potentially influencing its metabolic stability and receptor binding affinity. This structural feature makes it particularly interesting for researchers exploring novel pharmacological targets.

The 3-oxo group within the propyl side chain is another key feature that contributes to the compound's unique chemical profile. This functionality introduces a polar region that can interact with biological targets through hydrogen bonding or other electrostatic interactions. The placement of this group near the thiazole ring suggests that it may influence the compound's conformational flexibility and thereby affect its binding properties.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the interactions between such compounds and their biological targets. Molecular docking studies have been instrumental in predicting how this compound might bind to various receptors and enzymes. These studies have suggested that the thiazole ring, urea moiety, and piperazine side chain collectively contribute to high-affinity binding interactions with potential therapeutic relevance.

In vitro studies have begun to explore the biological activity of this compound across various cellular models. Preliminary findings indicate that it exhibits notable effects on enzymes and receptors involved in neurotransmitter regulation, making it a promising candidate for further investigation in CNS disorders. Additionally, its structural features suggest potential applications in other therapeutic areas, such as inflammation and pain management.

The synthesis of this compound represents a significant achievement in medicinal chemistry. The multi-step synthetic route involves careful manipulation of functional groups while maintaining high yields and purity. Advanced synthetic techniques, including transition metal-catalyzed reactions and protecting group strategies, have been employed to achieve the desired molecular architecture efficiently.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are poised to play a crucial role in drug discovery efforts. The unique combination of structural features makes it an attractive candidate for further exploration, both in academic research settings and industrial drug development programs.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural motifs are amenable to modifications that could lead to novel agrochemicals or materials with specialized properties. The versatility of its chemical framework underscores its importance as a building block for future innovations.

In conclusion, the compound with CAS number 1040647-84-4 and product name 3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}-1-phenylurea represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset for researchers exploring new therapeutic interventions. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play an increasingly important role in shaping the future of medicine.